molecular formula C17H21ClN2 B5198978 7-Chloro-2-(3,5-dimethylpiperidin-1-yl)-4-methylquinoline

7-Chloro-2-(3,5-dimethylpiperidin-1-yl)-4-methylquinoline

Cat. No.: B5198978
M. Wt: 288.8 g/mol
InChI Key: FGMXYMYOSVYBPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Chloro-2-(3,5-dimethylpiperidin-1-yl)-4-methylquinoline is a synthetic organic compound that belongs to the quinoline family Quinoline derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Properties

IUPAC Name

7-chloro-2-(3,5-dimethylpiperidin-1-yl)-4-methylquinoline
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H21ClN2/c1-11-6-12(2)10-20(9-11)17-7-13(3)15-5-4-14(18)8-16(15)19-17/h4-5,7-8,11-12H,6,9-10H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FGMXYMYOSVYBPL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CC(CN(C1)C2=NC3=C(C=CC(=C3)Cl)C(=C2)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H21ClN2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

288.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Chloro-2-(3,5-dimethylpiperidin-1-yl)-4-methylquinoline typically involves the following steps:

    Starting Materials: The synthesis begins with commercially available starting materials such as 7-chloroquinoline and 3,5-dimethylpiperidine.

    Nucleophilic Substitution: The 7-chloroquinoline undergoes nucleophilic substitution with 3,5-dimethylpiperidine under basic conditions to form the desired product.

    Reaction Conditions: The reaction is usually carried out in an organic solvent like ethanol or acetonitrile, with a base such as potassium carbonate or sodium hydride to facilitate the substitution reaction. The reaction mixture is heated to reflux for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 7-Chloro-2-(3,5-dimethylpiperidin-1-yl)-4-methylquinoline can be scaled up using continuous flow reactors. This allows for better control over reaction conditions, improved yields, and reduced production costs. The use of automated systems also ensures consistent product quality.

Chemical Reactions Analysis

Types of Reactions

7-Chloro-2-(3,5-dimethylpiperidin-1-yl)-4-methylquinoline can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to introduce functional groups such as hydroxyl or carbonyl groups.

    Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride to convert specific functional groups to their corresponding reduced forms.

    Substitution: The chloro group in the quinoline ring can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or basic medium, chromium trioxide in acetic acid.

    Reduction: Lithium aluminum hydride in dry ether, sodium borohydride in methanol.

    Substitution: Amines, thiols, or alkoxides in the presence of a base like sodium hydride or potassium carbonate.

Major Products Formed

    Oxidation: Hydroxylated or carbonylated derivatives of the original compound.

    Reduction: Reduced forms of the original compound, such as amines or alcohols.

    Substitution: New derivatives with different functional groups replacing the chloro group.

Scientific Research Applications

7-Chloro-2-(3,5-dimethylpiperidin-1-yl)-4-methylquinoline has several scientific research applications:

    Medicinal Chemistry: It is studied for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

    Biological Research: The compound is used as a tool to study various biological processes, including enzyme inhibition and receptor binding.

    Chemical Synthesis: It serves as an intermediate in the synthesis of more complex molecules with potential therapeutic applications.

    Industrial Applications: The compound is used in the development of new materials and as a precursor for the synthesis of other quinoline derivatives.

Mechanism of Action

The mechanism of action of 7-Chloro-2-(3,5-dimethylpiperidin-1-yl)-4-methylquinoline involves its interaction with specific molecular targets. The compound is known to inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can lead to the disruption of critical cellular processes, ultimately resulting in cell death. The exact molecular pathways involved depend on the specific biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

    7-Chloroquinoline: A precursor in the synthesis of 7-Chloro-2-(3,5-dimethylpiperidin-1-yl)-4-methylquinoline.

    2-(3,5-Dimethylpiperidin-1-yl)quinoline: A structurally similar compound with different substituents on the quinoline ring.

    4-Methylquinoline: Another quinoline derivative with a methyl group at the 4-position.

Uniqueness

7-Chloro-2-(3,5-dimethylpiperidin-1-yl)-4-methylquinoline is unique due to the presence of both the chloro and 3,5-dimethylpiperidin-1-yl groups on the quinoline ring. This specific combination of substituents imparts distinct chemical and biological properties to the compound, making it a valuable tool in various research applications.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.